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Compound of Interest

Compound Name: 3-(Pyrazol-1-yl)-L-alanine

Cat. No.: B155738 Get Quote

An In-depth Technical Guide to the Commercial Landscape of 3-(Pyrazol-1-yl)-L-alanine for

Researchers and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 3-(Pyrazol-1-yl)-L-alanine, a non-

canonical amino acid of significant interest in medicinal chemistry and peptide science. We will

delve into the commercial supplier landscape, critical quality attributes, and key applications,

offering field-proven insights to guide researchers in its procurement and utilization.

Strategic Importance of 3-(Pyrazol-1-yl)-L-alanine
3-(Pyrazol-1-yl)-L-alanine is a structural analog of the natural amino acid L-histidine, where

the imidazole ring is replaced by a pyrazole moiety. This seemingly subtle substitution has

profound implications for its chemical and biological properties. The pyrazole ring system is a

cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of biological

activities, including anti-inflammatory, anticancer, and antimicrobial properties[1][2]. The first

natural pyrazole, 1-pyrazolyl-alanine, was isolated from watermelon seeds, highlighting its

presence in nature[1]. Its incorporation into peptides and small molecules allows for the

modulation of pharmacological profiles, making it a valuable tool for drug discovery

professionals.

Caption: Structural relationship between L-Histidine and its analog.
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The Commercial Supplier Landscape
Sourcing high-quality 3-(Pyrazol-1-yl)-L-alanine is the foundational step for any research

program. The compound is available from a range of suppliers, often in different forms, purities,

and quantities. It is crucial to select a supplier and product form that aligns with the specific

experimental requirements.

Key Commercial Forms:
Free Amino Acid (L-form): The parent compound, suitable for various synthetic modifications

or direct use in certain biological assays.

Dihydrochloride Salt (2HCl): Often supplied as a more stable, crystalline solid, which can be

advantageous for handling and long-term storage.

N-Protected Derivatives (N-Boc, N-Cbz): These forms are essential for solid-phase or

solution-phase peptide synthesis, preventing unwanted reactions at the alpha-amino group.

[3][4]

Isotopically Labeled (e.g., -d3): Deuterated versions are available for use as internal

standards in mass spectrometry-based quantitative studies.[5][6][7][8]

Comparative Supplier Overview
The following table summarizes offerings from prominent commercial suppliers. Researchers

should always request a lot-specific Certificate of Analysis (CoA) to verify purity and identity

before use.
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Supplier
Product
Name/Varia
nt

CAS
Number

Purity
Available
Quantities

Notes

Sigma-

Aldrich

3-PYRAZOL-

1-YL-L-

ALANINE

2HCL

N/A (for salt) 97% 250 mg

Supplied by

partner

AstaTech,

Inc.

Sigma-

Aldrich

L-N-BOC-3-

PYRAZOL-1-

YL-ALANINE

21012-18-0 97% Custom

Supplied by

partner

AstaTech,

Inc.

LGC

Standards

3-(1H-

Pyrazol-1-

yl)alanine

2734-48-7 Neat
50 mg, 250

mg, 500 mg

Sold as a

reference

standard.[9]

Santa Cruz

Biotechnolog

y

3-(1-

Pyrazolyl)-L-

alanine

2734-48-7 ≥95% Custom
For research

use only.[10]

Fisher

Scientific

3-(1H-

Pyrazol-1-

yl)alanine-d3

2468771-07-

3
N/A 5 mg

Deuterated

standard from

Toronto

Research

Chemicals

(TRC).[5]

Oakwood

Chemical

L-N-Boc-3-

pyrazol-1-

ylalanine

21012-18-0 N/A 250 mg

Boc-

protected

version for

synthesis.[3]

LookChem
3-(Pyrazol-1-

yl)-L-alanine
2734-48-7 95-97% Various

Marketplace

listing

multiple

suppliers.[11]
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Define Research Need

Identify Required Form
(Free Acid, Salt, Protected)

Search Supplier Databases
(e.g., Sigma-Aldrich, FisherSci)

Compare Suppliers:
- Purity
- Cost

- Availability
- Documentation

Request Lot-Specific
Certificate of Analysis (CoA)

Validate CoA Data:
- HPLC/UPLC Purity

- NMR/MS for Identity

Data Unacceptable

Procure Compound

Data Acceptable

Perform In-House QC
(as needed)

Proceed with Experiment
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Free Amine}

Step 1: Fmoc Deprotection

Add 20% Piperidine/DMF

Step 2: Coupling

Add Activated Fmoc-Pza-OH + Coupling Agents

Step 3: Wash

Remove Excess Reagents

Repeat Cycle for
Next Amino Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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